Protein SSX2 (37-54)
Description
SSX2 is a germline-specific protein aberrantly expressed in cancers such as melanoma, synovial sarcoma, and hepatocellular carcinoma . The peptide spanning residues 37–54 is part of its conserved SSX repression domain (SSX-RD), which mediates DNA binding and chromatin remodeling . SSX2 antagonizes Polycomb group (PcG) proteins like BMI1 and EZH2, leading to reduced H3K27me3 levels and derepression of pericentromeric satellite DNA . This activity destabilizes heterochromatin, inducing genomic instability and senescence in cancer cells . SSX2 also interacts with proteins such as RAB3IP, SSX2IP, and LHX4, suggesting roles in transcriptional regulation and oncogenesis .
Properties
sequence |
WEKMKASEKIFYVYMKRK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Protein SSX2 (37-54) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Homologs
C2H2 Zinc Finger (C2H2-ZNF) Proteins
- Similarities :
- Differences: Unlike canonical C2H2-ZNFs, SSX2 lacks sequence-specific DNA recognition and binds broadly to pericentromeric satellite II/III repeats .
KRAB Zinc Finger Proteins
- Similarities :
Functional Homologs
Polycomb Group (PcG) Antagonists
Cancer-Testis Antigens (CTAs)
- Similarities: SSX2 is a CTA upregulated in cancers (e.g., melanoma, breast cancer) but absent in most somatic tissues, similar to MAGE and NY-ESO-1 .
- Differences :
Data Tables
Table 1: Structural Comparison of SSX2 (37-54) with Zinc Finger Proteins
Table 2: Functional Comparison of SSX2 with Oncogenic Proteins
Key Research Findings
SSX2 and Chromatin Destabilization: SSX2 unfolds pericentromeric heterochromatin (1q12 PCH), inducing transcription of satellite II/III repeats and micronuclei formation .
Functional Selectivity Among SSX Family :
- SSX2 interacts exclusively with RAB3IP, while SSX2IP binds both SSX2 and SSX3, indicating isoform-specific partnerships .
Disease Context Variability: SSX2 is upregulated in melanoma (50%) and hepatocellular carcinoma (30%) but downregulated in prostate cancer, highlighting tissue-specific regulation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
